Cas no 220352-92-1 (rac-(1R,2S)-2-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine
• CAS No: 220352-92-1
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 6266769
• PubChem ID: 94827291
• Update Time: 2025-10-28

rac-(1R,2S)-2-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine
• 220352-92-1
• EN300-1801678

• Inchi： 1S/C10H12FNO/c1-13-10-3-2-6(4-8(10)11)7-5-9(7)12/h2-4,7,9H,5,12H2,1H3/t7-,9+/m0/s1
• InChI Key： SHTASVBUYVBQSH-IONNQARKSA-N
• SMILES： FC1=C(C=CC(=C1)[C@@H]1C[C@H]1N)OC

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on rac-(1R,2S)-2-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine

Professional Introduction to rac-(1R,2S)-2-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine (CAS No. 220352-92-1)

Rac-(1R,2S)-2-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 220352-92-1, represents a structurally unique molecule with potential applications in the development of novel therapeutic agents. The presence of a cyclopropane ring fused with an amine group, coupled with a fluoro-substituted aromatic moiety, makes this molecule of particular interest for its pharmacological properties.

The chemical structure of rac-(1R,2S)-2-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine features a chiral center, which is crucial for its biological activity. The stereochemistry at the cyclopropane ring, specifically the (1R,2S) configuration, plays a pivotal role in determining its interactions with biological targets. This stereochemical specificity is often exploited in drug design to enhance efficacy and reduce side effects. The compound's molecular framework also includes a fluoro group at the 3-position and a methoxy group at the 4-position of the aromatic ring, which are known to modulate pharmacokinetic and pharmacodynamic properties.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug development. The fluoro group in rac-(1R,2S)-2-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine contributes to increased metabolic stability and improved bioavailability, which are critical factors for the success of any therapeutic agent. Additionally, the methoxy group enhances lipophilicity, aiding in membrane permeability and cellular uptake. These structural features make the compound an attractive candidate for further investigation in drug discovery.

In the realm of academic research, studies have demonstrated that cyclopropane-containing compounds exhibit a wide range of biological activities. The rigid three-membered ring structure of cyclopropanes often enhances binding affinity to biological targets by restricting conformational flexibility. Rac-(1R,2S)-2-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine has been explored in various preclinical studies for its potential role in modulating enzymatic and receptor interactions. These investigations have revealed promising results in terms of anti-inflammatory and analgesic properties.

The synthesis of rac-(1R,2S)-2-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and enantioselective catalysis, have been employed to achieve the desired stereochemical outcome. The synthetic route not only underscores the complexity of constructing such a molecule but also highlights the ingenuity of modern chemical synthesis techniques.

One of the most compelling aspects of rac-(1R,2S)-2-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine is its potential as a lead compound for drug development. Researchers have leveraged its structural features to design derivatives with enhanced pharmacological profiles. For instance, modifications to the aromatic ring or the cyclopropane moiety have led to compounds with improved selectivity and potency. These findings underscore the importance of structural optimization in pharmaceutical research and development.

The role of computational chemistry in understanding the behavior of rac-(1R,2S)-2-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine cannot be overstated. Molecular modeling techniques have provided valuable insights into its interactions with biological targets at an atomic level. These simulations have helped researchers predict binding affinities and optimize lead structures before experimental validation. Such computational approaches are integral to modern drug discovery pipelines.

Future directions in the study of rac-(1R,2S)-2-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine include exploring its potential in treating neurological disorders. Preliminary data suggest that this compound may interact with neurotransmitter systems relevant to conditions such as depression and anxiety. Further preclinical studies are warranted to elucidate these mechanisms and evaluate therapeutic efficacy.

The broader implications of this research extend beyond individual compounds to the advancement of chemical biology as a whole. The development of innovative synthetic strategies and computational tools has paved the way for more efficient and targeted drug discovery efforts. Rac-(1R,2S)-2-(3-fluoro-4-methoxyphenyl)cyclopropan-1-amine serves as a testament to these advancements and their potential to revolutionize medicine.